Meta vs. Ortho/Para Regioisomer Profile
The target compound is the exclusive meta-substituted regioisomer (CAS 346579-89-3), differentiating it from the ortho-substituted analog (CAS 357420-38-3) and para-substituted analog (CAS 309266-73-7) . While direct comparative biological data for the three isomers is not publicly available, the change in substitution position from ortho or para to meta can profoundly alter molecular conformation and target recognition in biological systems [1]. This regioisomeric distinction is critical for experiments where the precise spatial arrangement of functional groups dictates binding affinity or selectivity.
Comparator: ortho/para isomers
| Evidence Dimension | Regioisomer Substitution Pattern |
|---|---|
| Target Compound Data | meta-substituted benzoic acid amide (CAS 346579-89-3) |
| Comparator Or Baseline | ortho-substituted (CAS 357420-38-3) and para-substituted (CAS 309266-73-7) isomers |
| Quantified Difference | Positional isomerism; no direct IC50 comparison available |
| Conditions | Structural comparison based on CAS registry and vendor databases |
Why This Matters
For structure-activity relationship (SAR) studies or molecular docking experiments, the regioisomer must be exactly specified, as even a positional shift can nullify activity.
- [1] Kuujia. Cas no 346579-89-3 (3-[(2,5-dimethylfuran-3-carbonyl)amino]benzoic acid). Available at: https://www.kuujia.com (Accessed: 20 April 2026). View Source
